1-(3-bromo-4-methoxybenzyl)-4-[4-(trifluoromethyl)benzyl]piperazine

• IUPAC Name: 1-[(3-bromo-4-methoxyphenyl)methyl]-4-[[4-(trifluoromethyl)phenyl]methyl]piperazine
• InChI: InChI=1S/C20H22BrF3N2O/c1-27-19-7-4-16(12-18(19)21)14-26-10-8-25(9-11-26)13-15-2-5-17(6-3-15)20(22,23)24/h2-7,12H,8-11,13-14H2,1H3
• InChI Key: KQTFAINZMBJQMU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN2CCN(CC2)CC3=CC=C(C=C3)C(F)(F)F)Br
• Molecular Formula: C20H22BrF3N2O
• Molecular Weight: 443.3 g/mol

Description

1-(3-bromo-4-methoxybenzyl)-4-[4-(trifluoromethyl)benzyl]piperazine is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It belongs to the class of piperazine derivatives, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The mechanism of action of 1-(3-bromo-4-methoxybenzyl)-4-[4-(trifluoromethyl)benzyl]piperazine is not fully understood. However, it has been suggested that the compound may act as a dopamine D2 receptor antagonist, which is involved in the regulation of mood, behavior, and cognition. It may also modulate the activity of other neurotransmitter systems, such as serotonin and glutamate, which are implicated in the pathophysiology of various psychiatric disorders.
Biochemical and Physiological Effects:
1-(3-bromo-4-methoxybenzyl)-4-[4-(trifluoromethyl)benzyl]piperazine has been shown to have various biochemical and physiological effects in preclinical studies. It has been reported to increase dopamine and serotonin levels in specific brain regions, which may contribute to its therapeutic effects. The compound has also been shown to reduce locomotor activity and induce sedation in animal models, which may be relevant to its use as an antipsychotic or anxiolytic agent.

Advantages and Limitations for Lab Experiments

1-(3-bromo-4-methoxybenzyl)-4-[4-(trifluoromethyl)benzyl]piperazine has several advantages for lab experiments. It is relatively easy to synthesize and has good solubility in various solvents. It has also shown good bioavailability and brain penetration in animal studies. However, there are also limitations to its use in lab experiments. The compound has not been extensively studied in humans, and its safety and efficacy profile are not fully understood. Therefore, caution should be exercised when using the compound in lab experiments.

Future Directions

There are several future directions for research on 1-(3-bromo-4-methoxybenzyl)-4-[4-(trifluoromethyl)benzyl]piperazine. One direction is to further investigate its potential therapeutic applications in various psychiatric disorders, such as schizophrenia, depression, and anxiety. Another direction is to elucidate its mechanism of action and identify its molecular targets. Additionally, more studies are needed to determine its safety and efficacy in human clinical trials. Finally, the compound could be modified to improve its pharmacological properties, such as its selectivity and potency.

Synthesis Methods

The synthesis of 1-(3-bromo-4-methoxybenzyl)-4-[4-(trifluoromethyl)benzyl]piperazine involves the reaction of 3-bromo-4-methoxybenzyl chloride with 4-(trifluoromethyl)benzylamine in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with piperazine to obtain the final product. This method has been reported in the literature and has been used by many researchers to synthesize the compound.

Scientific Research Applications

1-(3-bromo-4-methoxybenzyl)-4-[4-(trifluoromethyl)benzyl]piperazine has shown potential therapeutic applications in various scientific research studies. It has been studied for its antipsychotic, antidepressant, and anxiolytic properties. It has also been investigated for its potential use in the treatment of drug addiction and Parkinson's disease. The compound has shown promising results in preclinical studies, and further research is needed to determine its efficacy in human clinical trials.